Cas no 24169-02-6 (Econazole nitrate)

• Product Name: Econazole nitrate
• CAS No: 24169-02-6
• MF: C₁₈H₁₆Cl₃N₃O₄
• MW: 444.696341514587
• MDL: MFCD00058160
• CID: 52450
• PubChem ID: 253660301
• Update Time: 2026-03-02

Econazole nitrate Chemical and Physical Properties

Names and Identifiers

• Econazole nitrate
• (±)-1-[2-[(4-Chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)-ethyl]-1H-imidazole mononitrate
• (±)-1-(2,4-Dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)imidazole nitrate
• 1-(2,4-dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)imidazole nitrate
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)-ethyl]-1h-imidazole mononitrate
• 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1h-imidazolenitr
• 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1h-imidazolnit
• 1-(2,4-dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)-imidazolmononitrate ecostatin
• epi-pevaryl
• gyno-pevaryl
• ifenec
• palavale
• pevaryl r14,827
• ECONAZOLE NITRATE SALT
• ECONAZOL NITRATE
• 1-[2-([4-CHLOROPHENYL]METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL]-1H-IMIDAZOLE NITRATE
• 1-[2-([4-CHLOROPHENYL]METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL]-1H-IMIDAZOLE NITRATE SALT
• 1-[2-[(4-CHLOROPHENYL)METHOXY]-2-(2,4-DICHLOROPHENYL)-ETHYL]IMIDAZOLE NITRATE
• (RS)-1-[2,4-DICHLORO-BETA-(P-CHLOROBENZYLOXY)PHENETHYL]-IMIDAZOLE NITRATE
• ECONAZOLENITRATE,BP
• Econazole (nitrate)
• 1-(2-[(4-Chlorophenyl)methoxy]-2-[2,4-dichlorophenyl]ethyl)-1H-imidazole
• 1-[2-(4-Chlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl]imidazole Nitrate
• Pevaryl
• Spectazole
• (+-)-Econazole nitrate
• R 14827
• MLS000028626
• Econazole nitrate (Spectazole)
• R 14,827
• SQ 13050
• SMR000058732
• DSSTox_CID_5226
• Imidazole, 1-(2,4-dichloro-beta-((p-chlorobenzyl)oxy)phenethyl)-, mononitrate
• DSSTox_RID_77708
• 1
• GYNORYL
• NCGC00018258-10
• NSC-757882
• 24169-02-6 (NITRATE)
• Pharmakon1600-01501185
• HMS500F15
• EINECS 246-053-5
• 1H-Imidazole, 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-, mononitrate
• 1-(2-((4-chlorobenzyl)oxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole nitrate
• HMS1921P03
• DTXSID6025226
• Imidazole,4-dichloro-.beta.-[(p-chlorobenzyl)oxy]phenethyl]-, mononitrate
• Spectazole (TN)
• ECONAZOLE NITRATE (USP MONOGRAPH)
• HMS2235C19
• ECONAZOLE NITRATE (EP IMPURITY)
• SQ-13050
• NCGC00089813-02
• 24169-02-6
• Econavix
• HMS3656C14
• 1-[2-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole nitrate
• s2535
• UNII-H438WYN10E
• SQ13050
• CHEMBL1201049
• HMS2092L03
• R14827
• EcoNail
• A817124
• ECONAZOLE NITRATE [MI]
• NCGC00094926-01
• NCGC00094926-03
• NCGC00258325-01
• CCRIS 6031
• HMS2095N10
• Opera_ID_1393
• Gyno-Pevaryl 150
• 1-(2,4-DICHLORO-BETA-((P-CHLOROBENZYL)OXY)PHENETHYL)IMIDAZOLE MONONITRATE
• rac-econazole nitrate
• Ecoza
• 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-1H-IMIDAZOLE MONONITRATE
• MLS002415728
• Econazole Nitrate,(S)
• VU0239797-5
• HMS3712N10
• HY-B0453
• CAS-24169-02-6
• Econazole nitrate [USAN:USP:BAN:JAN]
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole nitrate
• ECONAZOLE NITRATE [EP MONOGRAPH]
• Nitrate, Econazole
• 1H-Imidazole,4-dichlorophenyl]ethyl)-, nitrate
• Econazole nitrate (USAN:USP:BAN:JAN)
• Econazole mononitrate
• ECONAZOLE NITRATE [USP MONOGRAPH]
• Econazole for system suitability
• MFCD00058160
• NSC-243115
• ECONAZOLE NITRATE [USAN]
• CCG-38966
• BCP12552
• R-14827
• D00881
• AS-13263
• (RS)-econazole nitrate
• 1-{2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl}-1H-imidazole; nitric acid
• ECONAZOLE NITRATE [ORANGE BOOK]
• NCGC00094926-04
• ECONAZOLE NITRATE [VANDF]
• Prestwick_191
• Tox21_110852_1
• C08069
• DTXCID905226
• ECONAZOLE NITRATE [USP-RS]
• A836253
• NCGC00257500-01
• AC-1113
• ECONAZOLE NITRATE (EP MONOGRAPH)
• HMS1568N10
• NCGC00018258-03
• NSC757882
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid
• 1H-IMIDAZOLE, 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-,
• 1-(2-((4-chloro-phenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole Mononitrate
• Tox21_200771
• Ecoza (TN)
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole nitrate;Econazole nitrate
• 1H-IMIDAZOLE, 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-, (+-)-, MONONITRATE
• 68797-31-9
• H438WYN10E
• 1H-Imidazole,4-dichlorophenyl)ethyl]-, mononitrate
• ECONAZOLE NITRATE [EP IMPURITY]
• Micogin
• ECONAZOLE NITRATE (MART.)
• ECONAZOLE NITRATE (USP-RS)
• SPECTRUM1501185
• Tox21_303391
• FT-0630510
• 1H-IMIDAZOLE, 1-(2-((4-CHLOROPHENYL)METHOXY)-2-(2,4-DICHLOROPHENYL)ETHYL)-, MONONITRATE, (+/-)-
• NSC 243115
• CHEBI:4755
• 1-(2-(4-chlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole nitrate
• PARGIN
• E0957
• REGID_for_CID_68589
• SR-01000003142
• Tox21_110852
• SCHEMBL36213
• NSC 757882
• MLS001076561
• Q27279621
• SR-01000003142-3
• Econazole nitrate (JAN/USP)
• AKOS015895218
• 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole; nitric acid
• SW196500-3
• (+/-)-1-(2,4-DICHLORO-.BETA.-((P-CHLOROBENZYL)OXY)PHENETHYL)-IMIDAZOLE MONONITRATE
• ECONAZOLE NITRATE [WHO-DD]
• ECONAZOLE NITRATE [JAN]
• 1H-Imidazole, 1-(2-((4-chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-, nitrate
• NCGC00094926-02
• 1-(2-((4-Chlorophenyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazolium nitrate
• AB02338
• FT-0625644
• ECONAZOLE NITRATE [MART.]
• MLS002222182
• SR-01000003142-2
• (+/-)-1-(2,4-DICHLORO-beta-((P-CHLOROBENZYL)OXY)PHENETHYL)-IMIDAZOLE MONONITRATE
• J-015380
• NSC243115
• micofugal
• DDXORDQKGIZAME-UHFFFAOYSA-N

• MDL： MFCD00058160
• Inchi： 1S/C18H15Cl3N2O.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4)
• InChI Key： DDXORDQKGIZAME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN1C=NC=C1)OCC1C=CC(=CC=1)Cl)Cl.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 443.02100
• Monoisotopic Mass: 443.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.8620
• Melting Point: 162 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: chloroform/methanol: soluble25mg/mL (choloroform:methanol (1:1))
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• PSA: 93.10000
• LogP: 5.97690
• Solubility: Not determined
• Merck: 3502

Econazole nitrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26; S36; S36/37
• RTECS：NI4450000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/38
• Toxicity：LD50 in mice, rats (mg/kg): 462.7, 667.7 orally (Thienpont)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Econazole nitrate

Econazole Nitrate (CAS No. 24169-02-6): A Comprehensive Overview in Modern Pharmaceutical Applications

Econazole nitrate, a derivative of the imidazole class of antifungal agents, is widely recognized for its potent activity against a variety of dermatophytic and yeast infections. With the CAS number 24169-02-6, this compound has been extensively studied and utilized in both clinical and research settings. Its chemical structure, characterized by a nitrate ester group attached to the imidazole ring, enhances its solubility and bioavailability, making it an effective candidate for topical formulations.

The mechanism of action of Econazole nitrate involves the inhibition of fungal cell membrane synthesis by interfering with ergosterol biosynthesis. This disruption leads to increased permeability of the fungal cell membrane, ultimately causing cell lysis and death. The compound's broad-spectrum activity makes it particularly valuable in treating infections caused by organisms such as Trichophyton, Candida, and Microsporum.

Recent advancements in pharmaceutical research have highlighted the potential of Econazole nitrate beyond traditional antifungal applications. Studies have demonstrated its efficacy in combination therapies with other antifungal agents, enhancing overall treatment outcomes. Additionally, novel delivery systems such as nanocarriers have been explored to improve the compound's bioavailability and reduce local irritation, making it more patient-friendly.

In clinical settings, Econazole nitrate is commonly formulated as creams, lotions, and shampoos for the treatment of skin and scalp infections. Its high efficacy and relatively low toxicity profile have made it a preferred choice for both dermatologists and patients. Furthermore, the compound's stability under various environmental conditions ensures consistent performance across different formulations.

The chemical properties of CAS No. 24169-02-6, specifically its nitrate ester functionality, contribute to its unique pharmacokinetic profile. This feature allows for prolonged release when incorporated into slow-dissolving matrices, thereby extending the duration of therapeutic action. Such innovations are crucial in managing chronic fungal infections where long-term treatment is often required.

Research into the pharmacological effects of Econazole nitrate has also uncovered potential benefits in immunomodulatory applications. Preliminary studies suggest that the compound may modulate immune responses in infected tissues, potentially enhancing the body's natural defense mechanisms against fungal pathogens. This dual-action mechanism—both directly inhibiting fungal growth and modulating host immunity—positions Econazole nitrate as a multifaceted therapeutic agent.

The synthesis of Econazole nitrate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to optimize this process, reducing waste and improving cost-efficiency. These advancements are essential for meeting global demand while maintaining stringent quality standards.

Regulatory considerations play a significant role in the approval and distribution of Econazole nitrate-based products. Compliance with international pharmacopeial standards ensures that these products are safe and effective for patient use. Continuous monitoring for emerging resistance patterns among fungal pathogens is also critical to maintaining the efficacy of this antifungal agent.

The environmental impact of pharmaceutical compounds like CAS No. 24169-02-6 is another area of growing interest. Efforts are underway to develop eco-friendly formulations that minimize environmental contamination while preserving therapeutic efficacy. Such initiatives align with broader sustainability goals in pharmaceutical manufacturing and healthcare practices.

In conclusion, Econazole nitrate stands as a cornerstone in modern antifungal therapy due to its broad-spectrum activity, favorable pharmacokinetic profile, and potential for innovative applications. Ongoing research continues to uncover new uses and improve existing formulations, ensuring that this compound remains a vital tool in combating fungal infections worldwide.